Cas no 1256358-67-4 (3-(2-Chlorophenoxymethyl)phenylboronic acid)

3-(2-Chlorophenoxymethyl)phenylboronic acid is a boronic acid derivative featuring a chlorophenoxymethyl substituent, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of the 2-chlorophenoxy group imparts steric and electronic effects that can influence reactivity and selectivity in organic synthesis. This compound is particularly valuable for constructing complex biaryl structures, often employed in pharmaceutical and materials science research. Its stability under standard conditions and compatibility with diverse reaction environments make it a reliable intermediate. The boronic acid moiety ensures efficient transmetalation, while the chlorinated aromatic ring offers further functionalization opportunities, broadening its applicability in synthetic chemistry.

3-(2-Chlorophenoxymethyl)phenylboronic acid structure

1256358-67-4 structure

Product Name:3-(2-Chlorophenoxymethyl)phenylboronic acid

CAS No:1256358-67-4

MF:C₁₃H₁₂BClO₃

MW:262.496582984924

MDL:MFCD16198497

CID:828646

PubChem ID:53211403

Update Time:2025-05-27

3-(2-Chlorophenoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (3-((2-Chlorophenoxy)methyl)phenyl)boronic acid
- [3-[(2-chlorophenoxy)methyl]phenyl]boronic acid
- 3-(2-CHLOROPHENOXYMETHYL)PHENYLBORONIC ACID
- ACMC-209azp
- AG-L-21668
- AK-85242
- ANW-18515
- CTK4B4675
- MolPort-013-078-677
- SureCN2557998
- Boronic acid, B-[3-[(2-chlorophenoxy)methyl]phenyl]-
- 1256358-67-4
- {3-[(2-Chlorophenoxy)methyl]phenyl}boronic acid
- MFCD16198497
- DTXSID60681339
- BS-19869
- F73308
- SCHEMBL2557998
- AKOS005974397
- CS-0175244
- (3-((2-Chlorophenoxy)methyl)phenyl)boronicacid
- DB-356372
- 3-(2-Chlorophenoxymethyl)phenylboronic acid
- MDL： MFCD16198497
- Inchi： 1S/C13H12BClO3/c15-12-6-1-2-7-13(12)18-9-10-4-3-5-11(8-10)14(16)17/h1-8,16-17H,9H2
- InChI Key： BQZSATLDHKVMHT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1OCC1C=CC=C(B(O)O)C=1

Computed Properties

Exact Mass: 262.05700
Monoisotopic Mass: 262.0568021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69000
LogP: 1.59880

3-(2-Chlorophenoxymethyl)phenylboronic acid Pricemore >>

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abcr	AB309974-250 mg	3-(2-Chlorophenoxymethyl)phenylboronic acid; 95%	1256358-67-4		250mg	€263.00	2023-04-26
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